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Compound of Interest

Compound Name: Vicenin 3

Cat. No.: B161902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vicenin-3 is a flavone di-C-glycoside, a natural flavonoid compound found in various plants.[1]

It has demonstrated potential therapeutic applications, including acting as an angiotensin-

converting enzyme (ACE) inhibitor and ameliorating interleukin-1β (IL-1β)-induced extracellular

matrix degradation in chondrocytes by regulating the MAPK signaling pathway.[2][3] These

properties make Vicenin-3 a compound of interest for research in areas such as osteoarthritis,

hypertension, and other inflammatory conditions.[1][2] Accurate and consistent preparation of

stock solutions is critical for obtaining reliable and reproducible results in cell-based assays.

Chemical Properties of Vicenin-3
A clear understanding of the chemical properties of Vicenin-3 is essential for preparing

accurate stock solutions.
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Property Value Source

Molecular Weight 564.5 g/mol

Appearance Yellow powder

Solubility
DMSO, Ethanol, Methanol,

Pyridine

DMSO Solubility 60 mg/mL (106.29 mM)

Storage (Powder) 10°C - 25°C

Storage (Stock Solution) -20°C

Recommended Solvents and Concentration Ranges
For cell culture applications, Dimethyl Sulfoxide (DMSO) is the most commonly recommended

solvent for preparing Vicenin-3 stock solutions due to its high solubilizing capacity for this

compound. It is crucial to use anhydrous, cell culture-grade DMSO to minimize toxicity to cells.

The working concentration of Vicenin-3 in cell culture experiments typically ranges from 5 to 20

µM. Therefore, preparing a high-concentration stock solution (e.g., 10 mM to 50 mM) in DMSO

is recommended to minimize the volume of solvent added to the cell culture medium, which

should ideally be less than 0.1% (v/v) to avoid solvent-induced cytotoxicity.

Experimental Protocol: Preparation of a 10 mM
Vicenin-3 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Vicenin-3 in DMSO.

Materials:

Vicenin-3 powder (purity ≥98%)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the Vicenin-3 powder and DMSO to equilibrate to room

temperature for at least one hour before use. This prevents condensation from forming inside

the vials.

Weigh Vicenin-3: Carefully weigh out 5.65 mg of Vicenin-3 powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube.

Calculation:

Desired Concentration (C) = 10 mM = 0.010 mol/L

Molecular Weight (MW) = 564.5 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x MW x V = 0.010 mol/L x 564.5 g/mol x 0.001 L = 0.005645 g = 5.65 mg

Add DMSO: Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube containing the

Vicenin-3 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the Vicenin-3 is

completely dissolved. Gentle warming or sonication may be used to aid dissolution if

necessary.

Aliquot and Store: Aliquot the 10 mM Vicenin-3 stock solution into smaller volumes (e.g., 20-

50 µL) in sterile, light-protected cryovials to avoid repeated freeze-thaw cycles. Store the

aliquots at -20°C for long-term storage, where they can be stable for up to two weeks.

Stock Solution Dilution Calculation
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To prepare a working solution from the 10 mM stock, use the following formula (M1V1 = M2V2):

M1: Concentration of the stock solution (e.g., 10 mM)

V1: Volume of the stock solution to be added

M2: Desired final concentration in the cell culture medium (e.g., 20 µM)

V2: Final volume of the cell culture medium

Example: To prepare 1 mL of cell culture medium with a final Vicenin-3 concentration of 20 µM:

(10,000 µM) x V1 = (20 µM) x (1000 µL)

V1 = (20,000 µM·µL) / 10,000 µM

V1 = 2 µL

Add 2 µL of the 10 mM Vicenin-3 stock solution to 998 µL of cell culture medium.

Experimental Workflow
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Caption: Workflow for preparing Vicenin-3 stock solution.
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Vicenin-3 Signaling Pathway in Chondrocytes
Vicenin-3 has been shown to inhibit the IL-1β-induced inflammatory cascade in SW1353

chondrocytes by suppressing the activation of the Mitogen-Activated Protein Kinase (MAPK)

signaling pathway. Specifically, it reduces the phosphorylation of ERK, JNK, and p38 MAPKs.

This leads to a downstream reduction in the production of inflammatory mediators and matrix-

degrading enzymes.
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Caption: Vicenin-3 inhibition of the MAPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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